Cas no 32131-81-0 (2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one)

• Product name: 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one
• CAS No: 32131-81-0
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5417565

2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 2-methyl-7-[2-(4-morpholinyl)ethoxy]-3-phenyl-

• Inchi： 1S/C22H23NO4/c1-16-21(17-5-3-2-4-6-17)22(24)19-8-7-18(15-20(19)27-16)26-14-11-23-9-12-25-13-10-23/h2-8,15H,9-14H2,1H3
• InChI Key： DOLJPHHDOMNQHC-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCCN3CCOCC3)=CC=C2C(=O)C=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one

Introduction to 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one (CAS No. 32131-81-0)

2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one, also known by its CAS number 32131-81-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique structural features and diverse biological activities. The compound's molecular formula is C₂₃H₂₅N₁O₄, and it has a molecular weight of approximately 387.45 g/mol.

The core structure of 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one consists of a chromenone ring system, which is substituted with a methyl group at the 2-position, a phenyl group at the 3-position, and a morpholinyl ethoxy group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one. One of the key areas of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By inhibiting this pathway, the compound effectively reduces cell viability and induces apoptosis in cancer cells. Additionally, the compound has been shown to have low toxicity towards normal cells, making it a promising candidate for further preclinical and clinical evaluation.

Beyond its anticancer properties, 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular processes, and chronic inflammation is associated with numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

A study published in the Journal of Inflammation Research in 2020 evaluated the anti-inflammatory effects of 2-methyl-7-[2-(morpholin-4-yl)ethoxy]-3-phenyl-4H-chromen-4-one in both in vitro and in vivo models. The results showed that the compound significantly reduced inflammation markers in lipopolysaccharide (LPS)-induced macrophages and attenuated paw edema in a carrageenan-induced inflammation model in mice. These findings suggest that 2-methyl-7-[2-(morpholin-4-y l)ethoxy]-3 -pheny l - 4 H -chrom en - 4 -one strong > may have therapeutic potential for treating inflammatory diseases. p > < p >Furthermore , recent advances in computational chemistry have provided valuable insights into the structure - activity relationships (SAR) of < strong > 2 -methyl - 7 - [ 2 -( morpholin - 4 - yl ) ethoxy ] - 3 - pheny l - 4 H -chrom en - 4 -one strong > . Molecular docking studies have identified key interactions between the compound and its target proteins , such as PI3K and COX enzymes . These interactions are crucial for understanding how structural modifications can enhance or modulate the biological activity of the molecule . p > < p >In conclusion , < strong > 2 -methyl - 7 - [ 2 -( morpholin - 4 - yl ) ethoxy ] - 3 - pheny l - 4 H -chrom en - 4 -one strong > ( CAS No . < strong > 32131 -81 -0 strong > ) is a promising compound with diverse biological activities , including anticancer and anti-inflammatory properties . Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound holds significant potential for contributing to the advancement of medicinal chemistry and pharmaceutical science . p > article > response >